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Compound of Interest

Compound Name: Enduracidin

Cat. No.: B1143893 Get Quote

This guide provides essential safety protocols, personal protective equipment (PPE)

recommendations, and disposal procedures for handling Enduracidin in a laboratory setting.

The information is intended for researchers, scientists, and drug development professionals to

ensure safe operational practices.

Hazard Identification and Safety Summary
Enduracidin, also known as Enramycin, is a polypeptide antibiotic.[1][2] While effective against

Gram-positive bacteria, it presents several hazards to laboratory personnel.[2] It is harmful if

swallowed and can cause allergic reactions upon skin contact or inhalation.[3][4]

GHS Hazard Statements:

H302: Harmful if swallowed.[3]

H317: May cause an allergic skin reaction.[3]

H334: May cause allergy or asthma symptoms or breathing difficulties if inhaled.[3]

Due to these potential health effects, adherence to strict safety protocols is mandatory.

Personal Protective Equipment (PPE)
The consistent recommendation across safety data sheets is the use of comprehensive

personal protective equipment to minimize exposure.[3][4]
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PPE Category Specification Rationale

Eye/Face Protection

Tightly fitting safety goggles

with side-shields conforming to

EN 166 (EU) or NIOSH (US).

[1][4] A face shield may also be

used.

To protect eyes from splashes

or dust particles of

Enduracidin.

Skin Protection

Chemical-resistant, impervious

gloves (e.g., unlined neoprene,

nitrile). Protective clothing or

lab coat.

To prevent skin contact, which

can lead to allergic reactions.

[1][3]

Respiratory Protection

Use in a well-ventilated area. If

exposure limits are exceeded

or symptoms occur, use a full-

face respirator.[1][3]

To prevent inhalation, which

can cause allergic or asthmatic

symptoms.[3]

Quantitative Toxicity Data
Currently, there are no established official Occupational Exposure Limits (OELs) for

Enduracidin.[4] In the absence of a specific OEL, it is crucial to minimize exposure through

engineering controls and PPE. The available acute toxicity data is summarized below.

Parameter Value Species Route Source

LD50 100 mg/kg Dog Intravenous

Takeda

Kenkyusho

Nempo. Annual

Report of the

Takeda

Research

Laboratories.[2]

Safe Handling and Operational Workflow
A systematic approach to handling Enduracidin, from receipt to disposal, is critical for

laboratory safety.
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Precautionary Statements:

P270: Do not eat, drink or smoke when using this product.[3]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[3][4]

The logical workflow for handling Enduracidin is as follows:
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Diagram of the safe handling workflow for Enduracidin.
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Emergency and First Aid Procedures
In case of exposure, immediate action is required.

Exposure Route First Aid Measure

Inhalation

Move the person into fresh air. If not breathing,

give artificial respiration. Consult a physician.[1]

[4]

Skin Contact

Take off contaminated clothing immediately.

Wash off with soap and plenty of water. Consult

a physician.[1][4]

Eye Contact
Rinse thoroughly with plenty of water for at least

15 minutes and consult a physician.[4]

Ingestion

Rinse mouth with water. Never give anything by

mouth to an unconscious person. Call a

POISON CENTER or doctor/physician if you

feel unwell.[1][3]

Disposal Plan
All waste containing Enduracidin, including contaminated PPE and experimental materials,

must be treated as hazardous chemical waste.

Collection: Collect waste in closed, suitable, and clearly labeled containers.[3]

Storage: Store waste containers in a designated, secure area.

Disposal: Dispose of the product and its container through an approved waste disposal plant

in accordance with local, state, and federal regulations.[4] Do not allow the substance to

enter drains or soil.[3]

Experimental Protocols Cited
While specific safety testing protocols for Enduracidin are not detailed in the provided search

results, protocols for its isolation and purification from Streptomyces fungicidicus fermentations
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are available. These procedures generally involve steps such as extraction with acidified

methanol or acetone, purification by adsorption chromatography, and crystallization.[5][6]

Personnel conducting these or similar procedures should adhere strictly to the PPE and

handling guidelines outlined above due to the high potential for exposure to the concentrated

compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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